Cas no 124004-75-7 (2,2,2-Trifluoro-1-(2-fluorophenyl)ethanone)

• Product Name: 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanone
• CAS No: 124004-75-7
• MF: C₈H₄F₄O
• MW: 192.110376358032
• MDL: MFCD00040099
• CID: 136273
• PubChem ID: 21200933
• Update Time: 2025-06-14

2,2,2-Trifluoro-1-(2-fluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanone
• 2,2,2,2'-TETRAFLUOROACETOPHENONE
• Ethanone,2,2,2-trifluoro-1-(2-fluorophenyl)-
• 2,2,2-Trifluoro-1-(2-fluorophenyl)ethan-1-one
• Ethanone, 2,2,2-trifluoro-1-(2-fluorophenyl)- (9CI)
• 1-(2-Fluorophenyl)-2,2,2-trifluoroethan-1-one
• AKOS012259942
• ETHANONE, 2,2,2-TRIFLUORO-1-(2-FLUOROPHENYL)-
• AS-42228
• CS-0186464
• tetraFA
• 2-Fluorophenyl trifluoromethyl ketone
• MFCD00040099
• DTXSID50611347
• EN300-1932346
• 124004-75-7
• AM20020322
• SCHEMBL361933
• A805185
• SY346690
• FT-0691298
• 2,2,2,2'-tetra-fluoroacetophenone
• 2,2,2,2'-Tetrafluoroacetophenone95%
• 2,2,2,2'-Tetrafluoroacetophenone 95%
• 2,2,2-Trifluoro-1-(2-fluorophenyl)-ethanone;

• MDL： MFCD00040099
• Inchi： 1S/C8H4F4O/c9-6-4-2-1-3-5(6)7(13)8(10,11)12/h1-4H
• InChI Key： NVSKOJZXIQFFBQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 192.01982
• Monoisotopic Mass: 192.01982740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

2,2,2-Trifluoro-1-(2-fluorophenyl)ethanone Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanone

Comprehensive Overview of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanone (CAS No. 124004-75-7)

2,2,2-Trifluoro-1-(2-fluorophenyl)ethanone, with the CAS registry number 124004-75-7, is a fluorinated aromatic ketone that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a fluorinated ketone derivative, is characterized by its unique molecular structure, which includes a trifluoromethyl group and a fluorine-substituted phenyl ring. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance. 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanone is no exception, as its applications span across drug discovery, material science, and catalysis. Researchers are particularly interested in its role as a building block for small-molecule therapeutics, where the introduction of fluorine atoms can significantly alter the pharmacokinetic properties of a drug candidate.

One of the most frequently asked questions in search engines and AI platforms revolves around the synthetic routes for 124004-75-7. The compound can be synthesized via Friedel-Crafts acylation of 2-fluorobenzene with trifluoroacetic anhydride, followed by purification steps to achieve high yields. Alternative methods, such as palladium-catalyzed cross-coupling, have also been explored to improve efficiency and reduce environmental impact. These advancements align with the growing trend of green chemistry and sustainable synthesis, which are hot topics in the scientific community.

The physicochemical properties of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanone further underscore its utility. With a molecular weight of 206.13 g/mol and a melting point range of 45-50°C, it exhibits moderate solubility in organic solvents like dichloromethane and ethanol. Its lipophilicity, measured by logP values, makes it an attractive candidate for central nervous system (CNS) drug development, where blood-brain barrier penetration is critical.

Another area of interest is the compound's potential in catalysis and material science. Fluorinated ketones are known to act as Lewis acid catalysts in various organic transformations, including asymmetric synthesis. Additionally, their incorporation into polymers can enhance thermal stability and chemical resistance, making them suitable for high-performance coatings and electronic materials. This versatility has led to a spike in searches for "fluorinated ketones in advanced materials" and "CAS 124004-75-7 applications."

Safety and handling of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanone are also common queries. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Its stability under ambient conditions makes it a convenient reagent for routine use, though storage in a cool, dry place is advised to prevent degradation.

In conclusion, 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanone (CAS No. 124004-75-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique fluorinated structure and synthetic accessibility continue to drive research and industrial interest. As the scientific community increasingly focuses on sustainable chemistry and precision medicine, this compound is poised to remain a key player in innovative chemical solutions.